Cas no 151979-21-4 (Benzoic acid, 5-iodo-2-(methylamino)-)

• Product Name: Benzoic acid, 5-iodo-2-(methylamino)-
• CAS No: 151979-21-4
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD20040109
• CID: 1325206
• PubChem ID: 22281867
• Update Time: 2025-04-20

Benzoic acid, 5-iodo-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-iodo-2-(methylamino)-
• 5-iodo-2-(methylamino)benzoic acid
• DTXSID00624306
• DB-296161
• 5-iodo-2-methylamino-benzoic acid
• 5-iodo-N-methylanthranilic acid
• SCHEMBL2384775
• NPSFEYVICGGCLT-UHFFFAOYSA-N
• 151979-21-4

• MDL： MFCD20040109
• Inchi： 1S/C8H8INO2/c1-10-7-3-2-5(9)4-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： NPSFEYVICGGCLT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC

Computed Properties

• Exact Mass: 276.95954
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33